Cas no 886910-22-1 (2-fluoro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 2-fluoro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 886910-22-1
• MF: C₁₆H₁₂FN₃O₂S
• MW: 329.348785400391
• CID: 5477853
• Update Time: 2025-10-20

2-fluoro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-fluoro-N-[5-[2-(methylthio)phenyl]-1,3,4-oxadiazol-2-yl]-
• 2-fluoro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C16H12FN3O2S/c1-23-13-9-5-3-7-11(13)15-19-20-16(22-15)18-14(21)10-6-2-4-8-12(10)17/h2-9H,1H3,(H,18,20,21)
• InChI Key： MHZGLFDXDVDQEG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2SC)O1)(=O)C1=CC=CC=C1F

Additional information on 2-fluoro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Introduction to 2-Fluoro-N-{5-[2-(Methylsulfanyl)Phenyl]-1,3,4-Oxadiazol-2-Yl}Benzamide (CAS No. 886910-22-1)

2-Fluoro-N-{5-[2-(Methylsulfanyl)Phenyl]-1,3,4-Oxadiazol-2-Yl}Benzamide (CAS No. 886910-22-1) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzamide moiety substituted with a fluoro group and an oxadiazole ring containing a methylsulfanyl phenyl group. The combination of these functional groups makes this compound a promising candidate for research in drug discovery, agrochemicals, and materials science.

The synthesis of CAS No. 886910-22-1 involves a series of carefully designed chemical reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various strategies to optimize the synthesis pathway, ensuring scalability and cost-effectiveness for industrial applications.

One of the most intriguing aspects of CAS No. 886910-22-1 is its biological activity. Studies have shown that this compound exhibits potent inhibitory effects on key enzymes involved in metabolic pathways, making it a valuable tool in pharmacological research. For instance, its ability to modulate kinase activity has drawn attention from the pharmaceutical industry as a potential lead compound for anti-cancer drug development.

In addition to its biological properties, CAS No. 886910-22-1 has demonstrated remarkable stability under various environmental conditions, which is crucial for its application in agrochemicals and industrial materials. Recent research has focused on understanding the compound's photostability and thermal resistance, providing insights into its suitability for outdoor applications and long-term storage.

The structural versatility of CAS No. 886910-22-1 also lends itself well to further chemical modifications. Scientists have explored the substitution of different groups at the fluoro and methylsulfanyl positions to enhance specific properties such as solubility, bioavailability, and selectivity. These modifications have opened new avenues for tailoring the compound's behavior to meet the demands of diverse applications.

From an analytical standpoint, the characterization of CAS No. 886910-22-1 has been significantly enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into the compound's molecular structure and purity, ensuring accurate quality control during production.

In conclusion, CAS No. 886910-22-1, or 2-fluoro-N-{5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide, represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within the chemical sciences.